Cas no 1806551-53-0 (4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde)

• Product Name: 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde
• CAS No: 1806551-53-0
• MF: C₁₀H₈Br₂O₂
• MW: 319.977321624756
• CID: 4970898
• Update Time: 2025-06-07

4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H8Br2O2/c1-6(14)10(12)9-4-8(11)3-2-7(9)5-13/h2-5,10H,1H3
• InChI Key： YQUMLCKMLYIPGT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1

Additional information on 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde

Professional Introduction to 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde (CAS No. 1806551-53-0)

4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde, with the chemical identifier CAS No. 1806551-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its brominated aromatic structure and aldehyde functional group, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde consists of a benzaldehyde core substituted with a bromine atom at the 4-position and an alkoxy group derived from 1-bromo-2-oxopropanol at the 2-position. This configuration imparts distinct reactivity, making it a versatile building block for the development of novel compounds. The presence of multiple bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing innovative therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its role in generating molecules that interact with kinases and transcription factors, which are often dysregulated in pathological conditions.

One of the most compelling aspects of 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde is its potential in the development of targeted therapies. Researchers have leveraged its structural features to design compounds that exhibit high selectivity for specific disease-related targets. For example, derivatives of this benzaldehyde have been explored as inhibitors of tyrosine kinases, which are overactive in many forms of cancer. The bromine atoms facilitate further functionalization, allowing chemists to tailor the compounds for optimal biological activity.

The pharmaceutical industry has shown particular interest in this compound due to its synthetic flexibility and potential therapeutic applications. By serving as a precursor for more complex molecules, 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde enables the rapid screening of novel drug candidates. This has led to several promising preclinical studies investigating its derivatives for their efficacy in treating inflammatory diseases and neurological disorders. The compound's ability to undergo selective modifications makes it an attractive scaffold for drug discovery efforts.

Advances in computational chemistry and high-throughput screening have further enhanced the utility of 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde. These technologies allow researchers to predict the biological activity of derivatives with remarkable accuracy, streamlining the drug development process. Moreover, the integration of machine learning algorithms has enabled the identification of new structural motifs based on this benzaldehyde derivative, opening up avenues for innovative therapeutic strategies.

The synthesis of 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde itself is a testament to the progress in organic synthesis methodologies. Modern techniques have made it possible to produce this compound with high yield and purity, ensuring its reliability as an intermediate. The use of palladium-catalyzed reactions and other transition-metal complexes has simplified many synthetic steps, making it accessible for large-scale production when needed.

In conclusion, 4-Bromo-2-(1-bromo-2-oxopropyl)benzaldehyde (CAS No. 1806551-53-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents. As scientific understanding continues to evolve, this compound is expected to play an even greater role in addressing some of the most pressing health challenges facing humanity today.